Cas no 71726-03-9 (9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-)

9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)- structure
71726-03-9 structure
Product Name:9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-
CAS No:71726-03-9
MF:C27H44O3S
MW:448.701467514038
CID:6626616
Update Time:2024-01-15

9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Secocholesta-5(10),7-dien-3-ol, 6,19-sulfonyl-, (3β,6R,7E)-
    • Inchi: 1S/C27H44O3S/c1-18(2)7-5-8-19(3)24-12-13-25-20(9-6-14-27(24,25)4)15-26-23-16-22(28)11-10-21(23)17-31(26,29)30/h15,18-19,22,24-26,28H,5-14,16-17H2,1-4H3/b20-15+/t19-,22-,24-,25+,26-,27-/m1/s1
    • InChI Key: HPBJDQZFOWHNAQ-XGZUXGCDSA-N
    • SMILES: [C@H]1(O)CC2=C(CS([C@@H]2/C=C2\CCC[C@@]3(C)[C@@]\2([H])CC[C@@H]3[C@H](C)CCCC(C)C)(=O)=O)CC1

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 600.2±55.0 °C(Predicted)
  • pka: 14.34±0.40(Predicted)
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